![molecular formula C13H24O B8484034 2-Oxabicyclo[2.2.2]octane, 3-butyl-1,5-dimethyl- CAS No. 72230-90-1](/img/structure/B8484034.png)
2-Oxabicyclo[2.2.2]octane, 3-butyl-1,5-dimethyl-
Cat. No. B8484034
M. Wt: 196.33 g/mol
InChI Key: SENDFKGNJBUEOA-WUHRBBMRSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04265923
Procedure details
A solution of 500 grams of alpha-n-butyl-4,6-dimethyl-3-cyclohexane methanol, 600 grams of sulfuric acid, 1400 grams of water and 500 grams of isopropyl alcohol is heated at reflux for 14 hours. The reaction mass is cooled, diluted with 1500 ml of H2O and 200 ml of toluene. The aqueous layer is discarded and the organic layer is washed twice with water, neutralizing with aqueous sodium hydroxide on the second wash. Distillation through a 1.5"×12" Goodloe column affords 351 grams of 3-n-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane (b.p. 90° C., 3 mm Hg pressure).
Name
alpha-n-butyl-4,6-dimethyl-3-cyclohexane methanol
Quantity
500 g
Type
reactant
Reaction Step One
Name
3-n-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([CH:5]([CH:7]1[CH:12]([CH3:13])[CH2:11][CH:10]([CH3:14])[CH2:9][CH2:8]1)[OH:6])[CH2:2][CH2:3][CH3:4].S(=O)(=O)(O)O.C(O)(C)C>O.C1(C)C=CC=CC=1>[CH2:1]([CH:5]1[CH:7]2[CH2:8][CH2:9][C:10]([CH3:14])([CH2:11][CH:12]2[CH3:13])[O:6]1)[CH2:2][CH2:3][CH3:4]
|
Inputs
Step One
|
Name
|
alpha-n-butyl-4,6-dimethyl-3-cyclohexane methanol
|
|
Quantity
|
500 g
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)C(O)C1CCC(CC1C)C
|
|
Name
|
|
|
Quantity
|
600 g
|
|
Type
|
reactant
|
|
Smiles
|
S(O)(O)(=O)=O
|
|
Name
|
|
|
Quantity
|
500 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)O
|
|
Name
|
|
|
Quantity
|
1400 g
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
at reflux for 14 hours
|
|
Duration
|
14 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The reaction mass is cooled
|
WASH
|
Type
|
WASH
|
|
Details
|
the organic layer is washed twice with water
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
Distillation through a 1.5"×12" Goodloe column
|
Outcomes
Product
|
Name
|
3-n-butyl-1,5-dimethyl-2-oxabicyclo[2.2.2]octane
|
|
Type
|
product
|
|
Smiles
|
C(CCC)C1OC2(CC(C1CC2)C)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 351 g | |
| YIELD: CALCULATEDPERCENTYIELD | 70.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
